Cas no 892665-47-3 (Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate
• CAS No: 892665-47-3
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 6103755
• PubChem ID: 68456565
• Update Time: 2025-06-12

Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BJOUKJAYPIASOQ-UHFFFAOYSA-N
• METHYL 4-CHLORO-6-(CHLOROMETHYL)PYRIDINE-2-CARBOXYLATE
• 892665-47-3
• EN300-8156523
• Methyl 4-chloro-6-(chloromethyl)-2-pyridinecarboxylate
• AB75082
• Methyl 4-chloro-6-(chloromethyl)picolinate
• SCHEMBL2956768
• Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)7-3-5(10)2-6(4-9)11-7/h2-3H,4H2,1H3
• InChI Key： BJOUKJAYPIASOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(CCl)C=1

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate (CAS No. 892665-47-3)

Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate (CAS No. 892665-47-3) is a specialized chemical compound widely recognized in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, often referred to by its systematic name or CAS number, plays a pivotal role in the development of advanced molecular structures. Its unique pyridine backbone, combined with reactive chloromethyl and ester functional groups, makes it a versatile building block for researchers and industrial applications.

In recent years, the demand for Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate has surged due to its applications in drug discovery and material science. Researchers frequently search for "pyridine derivatives in drug synthesis" or "chloromethyl pyridine applications," highlighting its relevance in modern chemistry. The compound's ability to undergo nucleophilic substitution reactions makes it invaluable for creating complex molecules, such as heterocyclic compounds, which are essential in developing new therapeutics.

From an industrial perspective, CAS No. 892665-47-3 is often utilized in the synthesis of crop protection agents. With growing global interest in sustainable agriculture, queries like "pyridine-based agrochemicals" or "chloromethyl intermediates for pesticides" have become trending topics. The compound's structural features enable the design of environmentally friendly pesticides with targeted action, addressing concerns about food security and ecological impact.

Quality and purity are critical for Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate, especially in pharmaceutical applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure compliance with industry standards. Laboratories and manufacturers prioritize "high-purity pyridine carboxylates" and "CAS 892665-47-3 synthesis optimization" to meet regulatory requirements and enhance product performance.

The compound's stability under controlled conditions and compatibility with various solvents further broaden its utility. Researchers exploring "green chemistry alternatives" or "scalable synthetic routes" for chloromethyl pyridine derivatives often consider this compound due to its balanced reactivity and safety profile. Innovations in catalytic processes and solvent-free reactions have also been applied to its production, aligning with the industry's shift toward sustainable practices.

In summary, Methyl 4-chloro-6-(chloromethyl)pyridine-2-carboxylate (CAS No. 892665-47-3) stands as a cornerstone in synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications, from life sciences to agriculture, underscore its importance in addressing contemporary challenges. As scientific inquiries evolve, this compound will undoubtedly remain at the forefront of innovation, driven by its structural versatility and functional adaptability.